Cas no 1555837-26-7 (2-Cyclopropyl-2-(dimethylamino)ethan-1-ol)

• Product Name: 2-Cyclopropyl-2-(dimethylamino)ethan-1-ol
• CAS No: 1555837-26-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6156880
• PubChem ID: 84221985
• Update Time: 2025-05-20

2-Cyclopropyl-2-(dimethylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1555837-26-7
• 2-cyclopropyl-2-(dimethylamino)ethan-1-ol
• EN300-6190264
• 2-Cyclopropyl-2-(dimethylamino)ethan-1-ol

• Inchi： 1S/C7H15NO/c1-8(2)7(5-9)6-3-4-6/h6-7,9H,3-5H2,1-2H3
• InChI Key： QTIKSWDSUGEXTL-UHFFFAOYSA-N
• SMILES： OCC(C1CC1)N(C)C

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 23.5Ų

Additional information on 2-Cyclopropyl-2-(dimethylamino)ethan-1-ol

Introduction to 2-Cyclopropyl-2-(dimethylamino)ethan-1-ol (CAS No. 1555837-26-7) in Modern Chemical and Pharmaceutical Research

2-Cyclopropyl-2-(dimethylamino)ethan-1-ol, identified by its Chemical Abstracts Service Number (CAS No. 1555837-26-7), is a compound of significant interest in the field of organic chemistry and pharmaceutical development. This molecule, featuring a cyclopropyl group and a dimethylamino substituent on an ethanol backbone, has garnered attention due to its structural uniqueness and potential applications in drug design and synthesis. The presence of both polar and non-polar functional groups makes it a versatile intermediate in the creation of more complex chemical entities.

The structural framework of 2-cyclopropyl-2-(dimethylamino)ethan-1-ol consists of an ethyl chain with a cyclopropyl ring attached to the second carbon atom, which is further substituted with a dimethylamino group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for various chemical reactions, including nucleophilic substitutions, eliminations, and condensation reactions. The cyclopropyl ring, known for its stability and rigidity, can influence the reactivity of adjacent functional groups, while the dimethylamino group enhances basicity and solubility in polar solvents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds for their therapeutic potential. 2-Cyclopropyl-2-(dimethylamino)ethan-1-ol fits into this trend as it can serve as a building block for more sophisticated molecules. For instance, researchers have been investigating its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the cyclopropyl moiety with nitrogen-containing functionalities provides a scaffold that can interact with biological targets in novel ways.

One of the most compelling aspects of 2-cyclopropyl-2-(dimethylamino)ethan-1-ol is its role in developing novel ligands for enzyme inhibition. Enzymes are pivotal in numerous biochemical pathways, and modulating their activity can lead to therapeutic benefits. The dimethylamino group in this compound can form hydrogen bonds or ionic interactions with enzyme active sites, while the cyclopropyl ring can occupy hydrophobic pockets. Such dual functionality has been exploited in designing molecules that exhibit high selectivity and potency against specific enzymes.

The compound's solubility profile also makes it an attractive candidate for drug formulation. While polar due to the hydroxyl and amine functionalities, the non-polar cyclopropyl ring ensures some degree of lipophilicity. This balance allows 2-cyclopropyl-2-(dimethylamino)ethan-1-ol to be incorporated into various drug delivery systems, enhancing bioavailability and pharmacokinetic properties. Recent studies have demonstrated its use in creating prodrugs that release active pharmaceutical ingredients under specific physiological conditions.

Advances in computational chemistry have further propelled the study of 2-cyclopropyl-2-(dimethylamino)ethan-1-ol. Molecular modeling techniques allow researchers to predict how this compound might behave within biological systems, providing insights into its binding affinity and metabolic stability. These predictions are invaluable in optimizing drug candidates before they enter costly and time-consuming clinical trials. By leveraging machine learning algorithms, scientists can screen vast libraries of similar compounds to identify those with enhanced therapeutic profiles.

The synthesis of 2-cyclopropyl-2-(dimethylamino)ethan-1-ol itself presents an interesting challenge due to its structural complexity. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to avoid unwanted side products. However, recent innovations in catalytic methods have streamlined these processes, making large-scale production more feasible. For example, transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of the cyclopropyl moiety while preserving functional group integrity.

In conclusion, 2-cyclopropyl-2-(dimethylamino)ethan-1-ol (CAS No. 1555837-26-7) represents a fascinating intersection of structural complexity and functional diversity. Its potential applications in drug discovery, particularly as an intermediate for kinase inhibitors and enzyme ligands, underscore its importance in modern pharmaceutical research. As computational tools continue to evolve and synthetic methodologies improve, this compound is poised to play an even greater role in developing next-generation therapeutics.